Cas no 1203310-50-2 (2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide)
2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-[2-(6-pyrrolidin-1-ylpyrimidin-4-yl)oxyethyl]benzamide
- AKOS024516025
- 2-chloro-N-(2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzamide
- VU0649256-1
- F5624-0435
- 1203310-50-2
- 2-chloro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide
- 2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide
-
- Inchi: 1S/C17H19ClN4O2/c18-14-6-2-1-5-13(14)17(23)19-7-10-24-16-11-15(20-12-21-16)22-8-3-4-9-22/h1-2,5-6,11-12H,3-4,7-10H2,(H,19,23)
- InChI Key: JNZDZVVGXPUHAT-UHFFFAOYSA-N
- SMILES: C(NCCOC1=CC(N2CCCC2)=NC=N1)(=O)C1=CC=CC=C1Cl
Computed Properties
- Exact Mass: 346.1196536g/mol
- Monoisotopic Mass: 346.1196536g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 67.4Ų
2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5624-0435-2μmol |
2-chloro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide |
1203310-50-2 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5624-0435-5μmol |
2-chloro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide |
1203310-50-2 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5624-0435-10μmol |
2-chloro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide |
1203310-50-2 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5624-0435-20μmol |
2-chloro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide |
1203310-50-2 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5624-0435-1mg |
2-chloro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide |
1203310-50-2 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5624-0435-2mg |
2-chloro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide |
1203310-50-2 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5624-0435-3mg |
2-chloro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide |
1203310-50-2 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5624-0435-4mg |
2-chloro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide |
1203310-50-2 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5624-0435-5mg |
2-chloro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide |
1203310-50-2 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5624-0435-10mg |
2-chloro-N-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide |
1203310-50-2 | 10mg |
$118.5 | 2023-09-09 |
2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide
Introduction to 2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide (CAS No: 1203310-50-2) and Its Applications in Modern Chemical Biology
2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide, identified by its CAS number 1203310-50-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzamide core appended with a chloro-substituted amide group and an extended aliphatic chain linked to a pyrimidine moiety. The presence of multiple heterocyclic and functional groups makes this molecule a promising candidate for various biochemical interactions, particularly in the development of novel therapeutic agents.
The structural complexity of 2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide arises from its multi-component architecture. The benzamide moiety, known for its role in drug design due to its amide bond's versatility in forming hydrogen bonds, serves as the central scaffold. The chloro-substituent at the nitrogen atom enhances the electrophilicity of the amide group, facilitating further chemical modifications and interactions. Additionally, the pyrimidine ring, a common pharmacophore in medicinal chemistry, introduces additional binding possibilities with biological targets.
The extended aliphatic chain, which is connected to the pyrimidine ring via an ether linkage, adds another layer of complexity. This chain can modulate the compound's solubility, bioavailability, and pharmacokinetic properties. The presence of a pyrrolidinyl group further enriches the molecular diversity, enabling interactions with specific biological receptors or enzymes. Such structural features make 2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide a versatile molecule for exploring new therapeutic pathways.
In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify novel bioactive compounds. The structural motifs present in 2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide align well with current trends in drug discovery, where multifunctional compounds are designed to target multiple pathways simultaneously. This approach has shown promise in overcoming drug resistance and enhancing therapeutic efficacy.
One of the most compelling aspects of this compound is its potential application in targeting kinases and other enzymes involved in cancer metabolism. Recent studies have highlighted the importance of metabolic reprogramming in cancer cells, making enzymes like kinases attractive targets for therapeutic intervention. The benzamide and pyrimidine components of 2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide can be engineered to interact with specific kinase domains, potentially inhibiting their activity and disrupting cancer cell metabolism.
Furthermore, the compound's ability to cross the blood-brain barrier (BBB) is another area of active investigation. Many neurodegenerative diseases are characterized by aberrant protein aggregation and oxidative stress, necessitating the development of drugs that can reach affected brain regions. The structural features of 2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide may enhance its BBB penetration capabilities, making it a viable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of 2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques like palladium-catalyzed cross-coupling reactions have been instrumental in constructing the heterocyclic frameworks efficiently. Additionally, modern spectroscopic techniques allow for precise characterization of the compound's structure and purity.
In conclusion, 2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide (CAS No: 1203310-50-2) represents a significant advancement in the field of chemical biology. Its intricate structure offers numerous opportunities for interaction with biological targets, making it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.
1203310-50-2 (2-chloro-N-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)